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Compound of Interest

Compound Name:
1,3-Bis(DI-tert-

butylphosphino)propane

Cat. No.: B055799 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,3-
Bis(di-tert-butylphosphino)propane, a bidentate phosphine ligand. The information is

curated for researchers, scientists, and professionals in drug development who utilize such

compounds in catalysis and synthesis.

Core Physical Properties
1,3-Bis(di-tert-butylphosphino)propane, with the chemical formula C19H42P2, is a key

organophosphorus compound.[1] Its utility in various chemical reactions necessitates a

thorough understanding of its physical characteristics. A summary of its key physical properties

is presented in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b055799?utm_src=pdf-interest
https://www.benchchem.com/product/b055799?utm_src=pdf-body
https://www.benchchem.com/product/b055799?utm_src=pdf-body
https://www.benchchem.com/product/b055799?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Bis_DI-tert-butylphosphino_propane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C19H42P2 [1]

Molecular Weight 332.5 g/mol [1]

Appearance White to off-white solid
Inferred from similar

compounds

Melting Point 35-37 °C

Boiling Point 379.2 ± 25.0 °C (Predicted) [2]

Solubility Insoluble in water (calculated) [3]

XLogP3 6.86 (Calculated) [2]

Experimental Protocols
Determination of Melting Point for Air-Sensitive Solids
Given the air-sensitive nature of many phosphine ligands, determining their melting point

requires specific handling to prevent oxidation, which can lead to inaccurate measurements.

The following is a general protocol for determining the melting point of an air-sensitive solid like

1,3-Bis(di-tert-butylphosphino)propane using a capillary melting point apparatus under an

inert atmosphere.

Materials:

Melting point apparatus

Glass capillaries (sealed at one end)

Schlenk line or glovebox

Nitrogen or Argon gas (high purity)

The air-sensitive compound

Spatula
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Procedure:

Inert Atmosphere Preparation: All manipulations of the air-sensitive compound should be

performed under an inert atmosphere. This can be achieved in a glovebox or on a Schlenk

line.

Sample Preparation:

Inside the glovebox or under a positive pressure of inert gas, finely crush a small amount

of the solid sample.

Load the finely crushed sample into the open end of a glass capillary tube to a height of 2-

3 mm.

Tap the sealed end of the capillary gently on a hard surface to pack the sample tightly at

the bottom.

Sealing the Capillary (Optional but Recommended):

If the compound is particularly sensitive or volatile, the capillary can be flame-sealed under

a stream of inert gas. This is done by carefully heating the open end of the capillary with a

small flame until it melts and seals.

Melting Point Measurement:

Place the prepared capillary tube into the heating block of the melting point apparatus.

Heat the sample at a steady rate (e.g., 1-2 °C per minute) to get an approximate melting

point.

For a more accurate measurement, repeat the process with a fresh sample, heating

rapidly to about 10-15 °C below the approximate melting point, and then reducing the

heating rate to 0.5-1 °C per minute.

Record the temperature at which the first droplet of liquid appears (the onset of melting)

and the temperature at which the entire sample becomes a clear liquid (the completion of

melting). This range is the melting point of the compound.
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Visualizations
Synthesis Workflow of 1,3-Bis(di-tert-
butylphosphino)propane
The following diagram illustrates a typical synthetic route for 1,3-Bis(di-tert-
butylphosphino)propane, adapted from the synthesis of similar diphosphine ligands. The

process involves the reaction of a dihalopropane with a phosphide anion.
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Synthesis of 1,3-Bis(di-tert-butylphosphino)propane

Preparation of Lithium di-tert-butylphosphide

Reaction and Quenching

Work-up and Isolation

Di-tert-butylphosphine

Lithium di-tert-butylphosphide Solution

n-Butyllithium Anhydrous THF

Reaction Mixture

1,3-Dihalopropane

Crude Product Mixture

Degassed Water (Quench)

Extraction with Organic Solvent

Drying over Anhydrous Salt

Solvent Removal

Purified 1,3-Bis(di-tert-butylphosphino)propane
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Suzuki-Miyaura Coupling Catalytic Cycle

Pd(0)L₂

Oxidative Addition

Ar-X

Ar-Pd(II)-X(L₂)

Transmetalation

Ar'-B(OR)₂

Ar-Pd(II)-Ar'(L₂)

Base

Reductive Elimination

Ar-Ar'

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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